N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide

• IUPAC Name: 1-methyl-3-(phthalazin-1-ylamino)thiourea
• InChI: InChI=1S/C10H11N5S/c1-11-10(16)15-14-9-8-5-3-2-4-7(8)6-12-13-9/h2-6H,1H3,(H,13,14)(H2,11,15,16)
• InChI Key: RQUUPLCXMLUJKQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NNC1=NN=CC2=CC=CC=C21
• Molecular Formula: C10H11N5S
• Molecular Weight: 233.30 g/mol
• Solubility: 23.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it an interesting target for further investigation.

Mechanism of Action

The exact mechanism of action of N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and survival. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and physiological effects:
N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and the protection of neurons from damage. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide in lab experiments is that it has been well-studied and its synthesis method is well-established. Additionally, this compound has been shown to have a variety of interesting biochemical and physiological effects, making it a potentially valuable tool for researchers in a variety of fields. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide. One area of interest is the development of more potent analogs of this compound, which may have improved anti-tumor or neuroprotective activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound, which may provide insights into new therapeutic targets for cancer and neurodegenerative diseases. Finally, more research is needed to determine the safety and efficacy of N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide in animal models and in humans, which will be important for the development of potential therapies based on this compound.

Scientific Research Applications

N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide has been studied for its potential applications in a variety of scientific fields, including cancer research and neuroscience. This compound has been shown to have anti-tumor activity in vitro and in vivo, and has been investigated as a potential therapy for various types of cancer. Additionally, N-methyl-2-(1-phthalazinyl)hydrazinecarbothioamide has been shown to have neuroprotective effects, making it a potential target for the treatment of neurodegenerative diseases.